6-Ethyl-9-methoxy-6H-indolo[2,3-b]quinoxaline

• IUPAC Name: 6-ethyl-9-methoxyindolo[3,2-b]quinoxaline
• InChI: InChI=1S/C17H15N3O/c1-3-20-15-9-8-11(21-2)10-12(15)16-17(20)19-14-7-5-4-6-13(14)18-16/h4-10H,3H2,1-2H3
• InChI Key: FYQRJCWTZVXJEX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)OC)C3=NC4=CC=CC=C4N=C31
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

6H-Indolo[2,3-b]quinoxaline represents an important class of DNA intercalating agents. It is endowed with many pharmacological activities such as antiviral, cytotoxic, and multidrug-resistant (MDR) modulating activities. It is also an analog of a cytotoxic agent ellipticine isolated from Ochrosia elliptica.

Synthesis Analysis

A series of new 6H-indolo[2,3-b]quinoxaline derivatives is synthesized by a simple multi-step protocol starting from isatin. The 6H-indolo[2,3-b]quinoxaline and its 9-fluoro-analog are individually reacted with propargyl bromide in the presence of anhydrous potassium carbonate in dry acetone.

Molecular Structure Analysis

The impact of the different donor moieties on 6H-indolo[2,3-b]quinoxaline was systematically examined by absorption-emission spectroscopy, cyclic voltammetry, and theoretical studies.

Chemical Reactions Analysis

The most frequently employed synthetic route to indolo[2,3-b]quinoxaline derivatives relies on the condensation reactions of isatin with o-phenylenediamine. The usual catalysts in such reactions are Brønsted acids.

Physical And Chemical Properties Analysis

The yield of the compound is 78.4%. The melting point is 273°C. The compound exhibits various peaks in the FT-IR spectrum. The 1H NMR and 13C NMR data provide information about the hydrogen and carbon atoms in the molecule.

Mechanism of Action

Target of Action

The primary target of 6-Ethyl-9-methoxy-6H-indolo[2,3-b]quinoxaline is DNA . This compound predominantly intercalates into the DNA helix , disrupting processes vital for DNA replication .

Mode of Action

This compound interacts with its target, DNA, through a process known as intercalation . This involves the insertion of the planar molecule between the base pairs of the DNA helix . This interaction disrupts the normal functioning of DNA, affecting processes such as replication .

Pharmacokinetics

Its high solubility (>27 M in acetonitrile) and remarkable stability (9986% capacity retention over 495 h) suggest good bioavailability .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the disruption of DNA processes. By intercalating into the DNA helix, it disrupts vital processes for DNA replication . This can lead to the inhibition of cell division and protein synthesis, contributing to its cytotoxic effects .

Action Environment

Its remarkable stability suggests that it may be resistant to various environmental factors .

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Ethyl-9-methoxy-6H-indolo[2,3-b]quinoxaline in lab experiments is its relatively low toxicity compared to other quinoxaline derivatives. It is also readily available and can be synthesized using simple and cost-effective methods. However, one of the limitations of using this compound is its poor solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

6-Ethyl-9-methoxy-6H-indolo[2,3-b]quinoxaline has shown promising results in various preclinical studies, and further research is needed to fully understand its potential applications. Some of the future directions for research include investigating its efficacy in animal models of oxidative stress-related diseases, such as Alzheimer's and Parkinson's disease. Additionally, more studies are needed to elucidate its mechanism of action and identify its molecular targets. Further research is also needed to improve its solubility and bioavailability, which can enhance its therapeutic potential.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. Its anti-inflammatory, anti-tumor, and anti-microbial properties make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand its potential applications and improve its pharmacokinetic properties.

Synthesis Methods

6-Ethyl-9-methoxy-6H-indolo[2,3-b]quinoxaline can be synthesized by various methods, including condensation, cyclization, and reduction reactions. One of the commonly used methods involves the condensation of 2-ethyl-3-nitroaniline with 2-methoxyaniline in the presence of a reducing agent such as zinc dust. The resulting compound is then subjected to cyclization with phosphorus oxychloride to yield this compound.

Scientific Research Applications

6-Ethyl-9-methoxy-6H-indolo[2,3-b]quinoxaline has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been reported to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been shown to possess potent antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases.

Safety and Hazards

While specific safety and hazards data for 6-Ethyl-9-methoxy-6H-indolo[2,3-b]quinoxaline is not available, it’s worth noting that 6H-Indolo[2,3-b]quinoxaline derivatives are known to have cytotoxic properties.